
Commercial Sourcing and Technical Profile of 4-
(Methylamino)-2-(methylthio)pyrimidine-5-

carbaldehyde

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

4-(Methylamino)-2-

(methylthio)pyrimidine-5-

carbaldehyde

Cat. No.: B029033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

technical details for the chemical compound 4-(Methylamino)-2-(methylthio)pyrimidine-5-
carbaldehyde, a key intermediate in various research and development applications, notably

in the synthesis of p38 kinase inhibitors.[1]

Compound Identification
IUPAC Name

4-(Methylamino)-2-(methylthio)pyrimidine-5-

carbaldehyde

CAS Number 185040-32-8

Molecular Formula C₇H₉N₃OS

Molecular Weight 183.23 g/mol

Synonyms

4-(Methylamino)-2-(methylsulfanyl)pyrimidine-5-

carboxaldehyde, 4-Methylamino-2-

methanethiopyrimidine-5-carboxaldehyde
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Commercial Supplier Overview
The following table summarizes the commercial availability of 4-(Methylamino)-2-
(methylthio)pyrimidine-5-carbaldehyde from various suppliers. Please note that pricing and

stock levels are subject to change and may require account registration for viewing.

Supplier Purity Available Quantities

Toronto Research Chemicals

(via Fisher Scientific)
Not Specified 250 mg

Ambeed (via Sigma-Aldrich) 98% Custom packing

Chem-Impex International ≥ 97% (HPLC) Not Specified

CymitQuimica 97%
100 mg, 250 mg, 1 g, 5 g, 10

g, 25 g

Santa Cruz Biotechnology

(SCBT)
Not Specified Not Specified

US Biological Life Sciences Highly Purified 25 mg

Aaron Chemicals LLC Not Specified Not Specified

Compound Net Biotechnology

Inc.
Not Specified Not Specified

Experimental Considerations
While detailed experimental protocols for the use of this compound are proprietary to the end-

user's research, general handling and storage guidelines are provided by suppliers.

Storage: It is recommended to store 4-(Methylamino)-2-(methylthio)pyrimidine-5-
carbaldehyde in a dark place under an inert atmosphere, typically at 2-8°C.

Appearance: The compound is generally supplied as a solid, with color descriptions varying

from grey to light yellow.
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Conceptual Workflow for Procurement and
Research Integration
The following diagram illustrates a typical workflow for sourcing and integrating a chemical

intermediate like 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde into a research

and development pipeline.

Procurement and R&D workflow for chemical intermediates.

Application Highlight: p38 Kinase Inhibitor
Synthesis
A primary application of 4-(Methylamino)-2-(methylthio)pyrimidine-5-carbaldehyde is as a

key intermediate in the synthesis of p38 kinase inhibitors.[1] The signaling pathway below

provides a simplified overview of the p38 MAPK pathway, a common target in drug discovery

for inflammatory diseases and cancer.
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Simplified p38 MAPK signaling pathway and inhibitor action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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